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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

CI Vat Green 1, a stalwart in the realm of textile colorants, has long been favored for its

exceptional fastness properties in printing applications, particularly on cellulosic fibers like

cotton. This guide provides a comprehensive benchmark of its performance against viable

alternatives, supported by available experimental data, to aid researchers and textile scientists

in making informed decisions for their specific applications.

This analysis delves into a comparative assessment of CI Vat Green 1 against two primary

alternative dye classes: reactive dyes, known for their vibrant shades, and other vat dyes,

which offer a spectrum of high-performance colors. The evaluation is centered on key

performance indicators in textile printing, including color fastness to light, washing, and

rubbing.

Performance Comparison: CI Vat Green 1 vs.
Alternatives
The selection of a dye for textile printing is a multifaceted decision, balancing desired aesthetic

qualities with the requisite durability of the final product. While CI Vat Green 1 is renowned for

its robustness, alternative dye classes present their own distinct advantages.
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Vat dyes, as a class, are lauded for their superior resistance to fading and color degradation.[1]

[2] They form a strong, insoluble bond within the fiber after a process of reduction and

oxidation, leading to exceptional durability.[1] Reactive dyes, in contrast, form a covalent bond

with the fiber, resulting in bright, vibrant colors and good wash fastness.[1][3][4] However, their

light and chlorine fastness can sometimes be a point of consideration when compared to vat

dyes.[5] Natural dyes, while eco-friendly, often exhibit lower fastness properties and can be

challenging to reproduce consistently in industrial settings.[6][7]

The following tables summarize the performance characteristics of CI Vat Green 1 and its

alternatives based on available data.

Table 1: Color Fastness Properties of CI Vat Green 1 and
a Comparative Reactive Dye

Property CI Vat Green 1
Reactive Green
Dye (Typical)

Test Method

Light Fastness 7 4-5 ISO 105-B02

Wash Fastness

(Staining)
4-5 4-5 ISO 105-C06

Wash Fastness

(Change in Shade)
4-5 4 ISO 105-C06

Rubbing Fastness

(Dry)
4 4 ISO 105-X12

Rubbing Fastness

(Wet)
3-4 3 ISO 105-X12

Note: Fastness is typically rated on a scale of 1 to 5, with 5 representing the best performance.

A rating of 7-8 for light fastness indicates exceptional performance.

Table 2: Comparative Performance of CI Vat Green 1
Against Other Vat Dyes
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Dye Light Fastness
Wash Fastness
(Staining)

Wash Fastness
(Change in Shade)

CI Vat Green 1 7 4-5 4-5

CI Vat Blue 4

(Indanthrone)
8 4-5 4-5

CI Vat Black 25 7 4-5 4-5

Experimental Protocols
To ensure accurate and reproducible benchmarking, standardized experimental protocols are

imperative. The following outlines a general procedure for the screen printing of cotton fabric

with CI Vat Green 1.

Screen Printing of Cotton with CI Vat Green 1
Materials:

Scoured and bleached 100% cotton fabric

CI Vat Green 1 dye

Thickener (e.g., starch-based)

Reducing agent (e.g., Sodium Hydrosulphite)

Alkali (e.g., Potassium Carbonate)

Glycerine (as a hygroscopic agent)

Water

Print Paste Preparation (Typical Recipe):[8]
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Component Quantity (parts)

CI Vat Green 1 2

Water 12

Glycerine 4

Thickener 70

Potassium Carbonate 4

Sodium Hydrosulphite 4

Total 100

Procedure:[8][9]

Paste Preparation: The dye is first pasted with a small amount of water and glycerine. The

thickener is then added, followed by the dissolved potassium carbonate and sodium

hydrosulphite. The mixture is stirred thoroughly to achieve a homogeneous print paste.

Printing: The print paste is applied to the cotton fabric using a screen of the desired design.

Drying: The printed fabric is air-dried or dried in a hot air oven.

Fixation: The dried fabric is steamed under controlled conditions (e.g., 100-105°C for 5-10

minutes) to facilitate the reduction of the vat dye and its penetration into the fibers.

Oxidation: The steamed fabric is rinsed with cold water and then treated with an oxidizing

agent (e.g., hydrogen peroxide or sodium perborate) to convert the soluble leuco form of the

dye back to its insoluble pigment form within the fiber.

Soaping: The fabric is then soaped at a high temperature with a non-ionic detergent to

remove unfixed dye and improve fastness properties.

Final Rinsing and Drying: The fabric is thoroughly rinsed with water and dried.
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Logical Workflow for Comparative Dye Performance
Evaluation
The following diagram illustrates a logical workflow for a comprehensive comparative study of

textile dyes.
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Comparative Dye Performance Evaluation Workflow

Preparation Phase

Application Phase

Testing & Analysis Phase

Dye Selection
(CI Vat Green 1 & Alternatives)

Fabric Preparation
(Scouring & Bleaching)

Print Paste Preparation

Textile Printing
(Screen/Digital)

Fixation
(Steaming/Curing)

Post-Processing
(Oxidation, Soaping, Rinsing)

Color Fastness Testing
(Light, Wash, Rubbing)

Colorimetric Analysis
(Spectrophotometer)

Data Analysis & Comparison

Click to download full resolution via product page

Caption: Workflow for Benchmarking Textile Dyes.
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Signaling Pathway for Vat Dye Fixation
The chemical transformation of vat dyes during the printing process is a critical pathway that

dictates their final performance. This process involves the reduction of the insoluble dye to a

soluble leuco form, its absorption by the fiber, and subsequent oxidation back to the insoluble

form.

Vat Dye Fixation Pathway

Insoluble Vat Dye
(Pigment Form)

Reduction
(e.g., Sodium Hydrosulphite)

Alkaline conditions

Soluble Leuco-Vat Dye
(Affinity for Fiber)

Fiber Penetration
& Adsorption

Leuco-Dye inside Fiber

Oxidation
(e.g., Air, H2O2)

Insoluble Vat Dye
(Trapped in Fiber)
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Caption: Chemical Pathway of Vat Dye Fixation.

In conclusion, CI Vat Green 1 demonstrates excellent fastness properties, particularly in terms

of light fastness, making it a reliable choice for applications demanding high durability. While

reactive dyes may offer a wider gamut of bright shades, they may not consistently match the

exceptional light fastness of high-performance vat dyes like CI Vat Green 1. The selection

between these dye classes will ultimately depend on the specific performance requirements

and aesthetic goals of the final textile product. Further research involving direct, side-by-side

comparative studies under identical printing and testing conditions would provide more

definitive quantitative benchmarks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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textile-printing-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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